Cas no 2171666-29-6 (3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171666-29-6
• MF: C₂₅H₂₀BrFN₂O₅
• MW: 527.339109420776
• CID: 6415161
• PubChem ID: 165514690
• Update Time: 2025-06-08

3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171666-29-6
• 3-[(2-bromo-6-fluorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1497122

• Inchi： 1S/C25H20BrFN2O5/c26-19-10-5-11-20(27)23(19)29-24(32)21(12-22(30)31)28-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： OBNRQGCWWBJCQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 526.05396g/mol
• Monoisotopic Mass: 526.05396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171666-29-6)

3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171666-29-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 2-bromo-6-fluorophenyl moiety linked to a carbamoyl group, further substituted with an {(9H-fluoren-9-yl)methoxycarbonyl}amino group on a propanoic acid backbone. Such structural complexity not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The presence of halogen atoms, specifically bromine and fluorine, in the 2-bromo-6-fluorophenyl aromatic ring, imparts unique electronic and steric properties to the molecule. These properties are highly valued in medicinal chemistry due to their ability to modulate interactions with biological targets. The carbamoyl group serves as a key functional moiety that can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity and selectivity. Moreover, the {(9H-fluoren-9-yl)methoxycarbonyl}amino substituent introduces rigidity and lipophilicity, which can be critical for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as the 2-bromo-6-fluorophenyl moiety found in this compound. Fluorine atoms are known to enhance metabolic stability, improve bioavailability, and increase binding affinity at biological targets. For instance, studies have demonstrated that fluorinated aromatic compounds can exhibit potent activity against various diseases, including cancer and inflammatory disorders. The incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, and compounds like 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represent promising avenues for further investigation.

The carbamoyl group in this compound is another critical feature that warrants attention. Carbamoyl derivatives are widely recognized for their role in the development of bioactive molecules. They can serve as intermediates in the synthesis of more complex structures or act as pharmacophores themselves. The ability of carbamoyl groups to form hydrogen bonds with nucleophilic centers in biological targets makes them particularly valuable in drug design. Additionally, the presence of multiple carbamoyl functionalities can lead to increased binding affinity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects.

The {(9H-fluoren-9-yl)methoxycarbonyl}amino group adds another layer of complexity to this molecule. The fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis due to its stability under basic conditions and ease of removal. However, when incorporated into non-peptide scaffolds, such as this compound, it can contribute to enhanced solubility and bioavailability. Furthermore, the fluorene moiety is known for its rigidity and lipophilicity, which can be advantageous for optimizing pharmacokinetic properties. The combination of these features makes 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a compelling candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential leads like 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid based on their structural features. For instance, virtual screening algorithms can rapidly assess the binding affinity of thousands of compounds to specific biological targets, thereby expediting the drug discovery process. Additionally, machine learning models have been developed to predict pharmacokinetic properties such as solubility, permeability, and metabolic stability, further aiding in the optimization of lead compounds.

In vitro studies have begun to shed light on the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. The unique combination of structural features—halogenated aromatic rings, carbamoyl groups, and fluorenylmethoxycarbonyl substituents—makes it a versatile scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its biological activity and pharmacokinetic properties.

The synthesis of 3-(2-bromo-6-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques such as cross-coupling reactions, protecting group strategies, and multi-step syntheses are employed to construct this molecule efficiently. Despite these challenges, the potential therapeutic benefits make it a worthwhile endeavor.

Looking ahead, the future prospects for this compound are promising. Continued research is needed to fully elucidate its biological activity and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in translating this promising lead into a viable therapeutic agent. As our understanding of disease mechanisms evolves, compounds like 3-(2-bromo-6-fluorophenyl)carbamoyl}-3-{((9H-fluoren)-9-ylmethoxycarbonylamino)propanoic acid will play an increasingly important role in addressing unmet medical needs.